Cas no 717119-10-3 (4-(2-Cyano-2-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]carbamoyl}eth-1-en-1-yl)phenyl 4-methylbenzoate)

• Product Name: 4-(2-Cyano-2-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]carbamoyl}eth-1-en-1-yl)phenyl 4-methylbenzoate
• CAS No: 717119-10-3
• MF: C₂₅H₁₇N₃O₃S₂
• MW: 471.55078291893
• CID: 6263151
• PubChem ID: 2328901
• Update Time: 2025-05-24

4-(2-Cyano-2-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]carbamoyl}eth-1-en-1-yl)phenyl 4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Z56799035
• EN300-26616378
• 4-(2-cyano-2-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]carbamoyl}eth-1-en-1-yl)phenyl 4-methylbenzoate
• 717119-10-3
• AKOS001027629
• 4-(2-Cyano-2-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]carbamoyl}eth-1-en-1-yl)phenyl 4-methylbenzoate

• Inchi： 1S/C25H17N3O3S2/c1-16-4-8-18(9-5-16)24(30)31-20-10-6-17(7-11-20)13-19(14-26)23(29)28-25-27-21(15-33-25)22-3-2-12-32-22/h2-13,15H,1H3,(H,27,28,29)/b19-13+
• InChI Key： WWJMDZSSBLFFEI-CPNJWEJPSA-N
• SMILES： S1C=C(C2=CC=CS2)N=C1NC(/C(/C#N)=C/C1C=CC(=CC=1)OC(C1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 471.07113376g/mol
• Monoisotopic Mass: 471.07113376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 149Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on 4-(2-Cyano-2-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]carbamoyl}eth-1-en-1-yl)phenyl 4-methylbenzoate

Research Brief on 717119-10-3 and 4-(2-Cyano-2-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]carbamoyl}eth-1-en-1-yl)phenyl 4-methylbenzoate

Recent studies have highlighted the significance of the compound 717119-10-3 and its derivative, 4-(2-Cyano-2-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]carbamoyl}eth-1-en-1-yl)phenyl 4-methylbenzoate, in the field of chemical biology and medicinal chemistry. These compounds have shown promising potential as therapeutic agents, particularly in targeting specific biochemical pathways involved in disease progression. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential applications in drug development.

The compound 717119-10-3, a key intermediate in the synthesis of various bioactive molecules, has been the subject of extensive research due to its unique chemical properties. Recent studies have demonstrated its efficacy in modulating enzyme activity, particularly in pathways associated with inflammation and cancer. The derivative, 4-(2-Cyano-2-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]carbamoyl}eth-1-en-1-yl)phenyl 4-methylbenzoate, has been synthesized to enhance these properties, with a focus on improving bioavailability and target specificity.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the structural-activity relationship (SAR) of 4-(2-Cyano-2-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]carbamoyl}eth-1-en-1-yl)phenyl 4-methylbenzoate. The study revealed that the incorporation of the thiophene-thiazole moiety significantly enhances the compound's binding affinity to target proteins, particularly those involved in signal transduction pathways. This finding underscores the potential of this derivative as a lead compound for further drug development.

Another study, published in Bioorganic & Medicinal Chemistry Letters, explored the pharmacokinetic properties of 717119-10-3 and its derivatives. The results indicated that these compounds exhibit favorable metabolic stability and low toxicity, making them suitable candidates for preclinical development. Furthermore, in vitro assays demonstrated potent inhibitory activity against key enzymes implicated in inflammatory diseases, suggesting their potential as anti-inflammatory agents.

In conclusion, the latest research on 717119-10-3 and 4-(2-Cyano-2-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]carbamoyl}eth-1-en-1-yl)phenyl 4-methylbenzoate highlights their significant potential in drug discovery. The compounds' unique structural features and biological activities make them promising candidates for further investigation. Future studies should focus on optimizing their pharmacological profiles and evaluating their efficacy in vivo to advance their development as therapeutic agents.